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Compound of Interest

Compound Name: (Rac)-PF-06250112

Cat. No.: B15580436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of (Rac)-PF-06250112. The following procedural guidance is designed to ensure

the safety of laboratory personnel and the integrity of research activities.

Hazard Identification and Safety Precautions
(Rac)-PF-06250112 is a potent inhibitor of Bruton's tyrosine kinase (BTK) and is classified with

specific hazards requiring careful handling. The primary known hazards are summarized in the

table below.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.

Source: Sigma-Aldrich Safety Information

Given these hazards, all personnel must adhere to the following personal protective equipment

(PPE) guidelines and handling procedures.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to mitigate the risks associated with handling (Rac)-
PF-06250112. The following table outlines the required PPE for various laboratory operations

involving this compound.

Operation Required PPE

Handling Solid Compound (Weighing,

Aliquoting)

- Primary: Nitrile gloves (double-gloving

recommended), safety glasses with side shields,

lab coat. - Secondary: Chemical splash goggles,

face shield (if splash hazard exists), respiratory

protection (N95 or higher, based on risk

assessment).

Preparing Solutions

- Primary: Nitrile gloves (double-gloving

recommended), chemical splash goggles, lab

coat. - Secondary: Face shield, chemical-

resistant apron.

Administering to Cell Cultures or Animals

- Primary: Nitrile gloves, safety glasses, lab

coat. - Secondary: Biosafety cabinet (if

applicable), appropriate respiratory protection

based on aerosolization risk.

Note: Always consult your institution's Environmental Health and Safety (EHS) department for

specific PPE requirements and risk assessments.

Experimental Protocols: Safe Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a designated, clearly labeled, and well-ventilated area at -20°C.

Maintain an accurate inventory of the compound.

Handling the Solid Compound:
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Preparation: Before handling the solid, ensure the work area is clean and uncluttered. A

chemical fume hood or a ventilated balance enclosure should be used for weighing and

aliquoting.

PPE: Don the appropriate PPE as outlined in the table above. Double gloving is highly

recommended to prevent skin exposure.

Weighing: Use a dedicated set of spatulas and weigh boats. Handle the powder carefully to

avoid generating dust.

Cleaning: After handling, decontaminate the work surface and any equipment used. Dispose

of contaminated materials as hazardous waste.

Preparing Solutions:

Solvent Selection: (Rac)-PF-06250112 is soluble in DMSO.

Procedure:

Perform all solution preparations in a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.

If warming is required to fully dissolve the compound, use a controlled heating method

such as a water bath.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Disposal Plan:

All solid waste contaminated with (Rac)-PF-06250112 (e.g., weigh boats, pipette tips,

gloves) must be disposed of in a designated hazardous waste container.

Liquid waste containing the compound should be collected in a clearly labeled, sealed

hazardous waste container.

Follow all institutional and local regulations for hazardous waste disposal.
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Visualization of PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling (Rac)-PF-06250112.

Step 1: Assess Physical Form

Step 2: Identify Task

Step 3: Determine Required PPE

Start: Handling
(Rac)-PF-06250112

Solid (Powder) Liquid (Solution)

Weighing/
Aliquoting

Dissolving Administering

Minimum PPE:
- Lab Coat
- Safety Glasses
- Nitrile Gloves

Additional PPE:
- Double Gloves
- Fume Hood/Enclosure
- Respirator (if dust)

Minimum PPE:
- Lab Coat
- Chemical Goggles
- Nitrile Gloves

Additional PPE:
- Double Gloves
- Face Shield
- Fume Hood

Minimum PPE:
- Lab Coat
- Safety Glasses
- Nitrile Gloves

Additional PPE:
- Biosafety Cabinet
- Respirator (if aerosol)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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